Cas no 667873-25-8 (5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole)

• Product Name: 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole
• CAS No: 667873-25-8
• MF: C₄H₄F₃N₃
• MW: 151.089870452881
• MDL: MFCD03463854
• CID: 1031671
• PubChem ID: 2783212
• Update Time: 2025-10-29

5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole
• 3-Methyl-5-trifluoromethyl-4H-[1,2,4]triazole
• 5-Methyl-3-trifluoromethyl-1H-[1,2,4]triazole
• QMXMIBJTSFLNOE-UHFFFAOYSA-N
• EN300-122647
• D95481
• CS-0112748
• A905297
• 667873-25-8
• DTXSID60382511
• 3Y-0800
• MFCD03463854
• AM807117
• 3-Methyl-5-(trifluoromethyl)-1H-1,2,4-triazole
• Z2238508632
• SY122899
• 3-Methyl-5-(trifluoromethyl)-4H-1,2,4-triazole
• SCHEMBL791716
• SCHEMBL10208108
• J-517774
• AKOS009158206
• AKOS005070381
• DB-359067
• STK968087
• 3-methyl-5-(trifluoromethyl)-2H-1,2,4-triazole
• ALBB-032419

• MDL： MFCD03463854
• Inchi： 1S/C4H4F3N3/c1-2-8-3(10-9-2)4(5,6)7/h1H3,(H,8,9,10)
• InChI Key： ZWXAVIBKKKTERN-UHFFFAOYSA-N
• SMILES： FC(C1=NNC(C)=N1)(F)F

Computed Properties

• Exact Mass: 151.03582
• Monoisotopic Mass: 151.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Melting Point: 143-145°C
• PSA: 41.57

5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole

5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 667873-25-8): A Versatile Fluorinated Heterocyclic Compound

5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 667873-25-8) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted triazole derivative combines the unique properties of both the 1,2,4-triazole ring system and the trifluoromethyl group, making it particularly valuable for modern drug discovery and material science applications.

The compound belongs to the class of fluorinated nitrogen-containing heterocycles, which are currently among the most researched chemical structures in medicinal chemistry. The presence of both the methyl group at position 5 and the trifluoromethyl group at position 3 creates a distinctive electronic and steric profile that influences its reactivity and biological activity. Researchers are particularly interested in how these substituents affect the compound's hydrogen bonding capacity and lipophilicity, properties crucial for pharmaceutical applications.

In pharmaceutical research, 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole serves as a valuable building block for the development of new drug candidates. The triazole core is known for its ability to participate in various biological interactions, while the CF3 group often enhances metabolic stability and membrane permeability. Current studies focus on its potential as a precursor for kinase inhibitors, antimicrobial agents, and central nervous system active compounds, addressing some of the most pressing challenges in modern medicine.

The compound's applications extend to agrochemical research, where fluorinated triazoles are being explored for their potential as next-generation crop protection agents. The unique combination of the methyl-triazole structure with the trifluoromethyl moiety may lead to compounds with improved pest control properties and environmental profiles. This aligns with the growing demand for more sustainable agricultural solutions that maintain efficacy while reducing ecological impact.

From a synthetic chemistry perspective, CAS 667873-25-8 represents an interesting case study in heterocyclic compound synthesis. The preparation of this compound typically involves cyclization reactions of appropriate hydrazine derivatives with trifluoromethyl-containing building blocks. Researchers are particularly interested in developing more efficient and sustainable synthetic routes to this and similar fluorinated triazole derivatives, reflecting the broader trend toward green chemistry in pharmaceutical manufacturing.

The physicochemical properties of 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole make it suitable for various formulation approaches. Its moderate solubility in common organic solvents facilitates its use in medicinal chemistry applications, while its stability under physiological conditions makes it attractive for drug development programs. These characteristics are particularly relevant given the current focus on bioavailability optimization in pharmaceutical research.

In material science, this compound has shown potential as a precursor for functional materials. The electron-withdrawing nature of the trifluoromethyl group combined with the triazole ring's ability to coordinate metals suggests applications in electronic materials and catalysis. This aligns with the growing interest in fluorine-containing materials for advanced technological applications, from organic electronics to specialty coatings.

The commercial availability of 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 667873-25-8) has increased in recent years, reflecting its growing importance in research and development. Suppliers typically offer this compound with high purity levels suitable for pharmaceutical intermediates and research chemicals. The market for such fluorinated heterocycles continues to expand, driven by the pharmaceutical industry's ongoing search for novel bioactive compounds.

Safety considerations for handling 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole follow standard laboratory protocols for nitrogen-containing heterocycles. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound, in line with general laboratory safety practices for organic synthesis and chemical research.

Future research directions for this compound likely include exploration of its structure-activity relationships in various biological systems, development of more efficient synthetic methodologies, and investigation of its potential in material science applications. As the demand for fluorinated building blocks continues to grow in medicinal chemistry, compounds like 5-Methyl-3-(trifluoromethyl)-1H-1,2,4-triazole will remain important tools for researchers across multiple disciplines.